Cas no 2281-11-0 (3-(N,N-Dimethylpalmitylammonio)propanesulfonate)

• Product name: 3-(N,N-Dimethylpalmitylammonio)propanesulfonate
• CAS No: 2281-11-0
• MF: C₂₁H₄₅NO₃S
• MW: 391.65190577507
• MDL: MFCD00036911
• CID: 42722
• PubChem ID: 24895773

3-(N,N-Dimethylpalmitylammonio)propanesulfonate Chemical and Physical Properties

Names and Identifiers

• 3-(Hexadecyldimethylammonio)propane-1-sulfonate
• 3-(Hexadecyl-dimethylazaniumyl)propane-1-sulfonate
• 3-(Palmityldimethylammonio)propanesulfonate
• Palmityl sulfobetaine
• Hexadecyldimethyl(3-sulfopropyl)ammonium Hydroxide Inner Salt [for Biochemical Research]
• 3-(N,N-Dimethylpalmitylammonio)propanesulfonate
• 3-[hexadecyl(dimethyl)azaniumyl]propane-1-sulfonate
• 3-(Hexadecyldimethylammonio)propanesulfonate
• 3-(N,N-di-methyl-N-hexadecyl-ammonio)-propane-1-sulfonate
• 3-(N-Hexadecyl-N,N-dimethylammonio)propanesulfonate
• 3-[Dimethyl(palmityl)ammonio]propane-1-sulfonate
• Palmi
• Palmityldimethyl(3-sulfopropyl)ammonium Hydroxide Inner Salt
• sulfobetaine 3-16
• sulfobetaine-16
• Zwittergent 3-16
• 3-(N,N-Dimethylhexadecylammonio)propanesulfonate
• SB3-16
• N-hexadecyl-N,N-dimethyl-3-ammonio-1-propanesulfonate
• 3-[hexadecyl(dimethyl)ammonio]propane-1-sulfonate
• NSC628322
• AK128984
• (n-hexadecy-n,n-
• NS00049237
• DS-6011
• 1-Hexadecanaminium, N,N-dimethyl-N-(3-sulfopropyl)-, inner salt
• SCHEMBL62048
• TUBRCQBRKJXJEA-UHFFFAOYSA-N
• SB83690
• Sulfobetaine 16
• FT-0653481
• CHEMBL1213509
• A51053
• J-014864
• N-Palmityl sulfobetaine
• ZWITTERGENT 3-16 Detergent
• 2281-11-0
• SB16
• SY052090
• M02489
• A816371
• NSC-628322
• C21H45NO3S
• AKOS015897497
• UNII-HAF4AM3VBF
• CS-0152217
• HAF4AM3VBF
• MFCD00036911
• HY-W099575
• EINECS 218-918-7
• H1283
• 3-Cetyldimethylammonium-1-propanesulfonate
• DTXSID70177359
• Hexadecyldimethyl(3-sulphonatopropyl)ammonium
• N,N-Dimethyl-N-(3-sulfopropyl)-1-hexadecanaminium hydroxide, Inner salt
• 1-Hexadecanaminium, N,N-dimethyl-N-(3-sulfopropyl)-, hydroxide, inner salt
• Hexadecyldimethyl(3-sulfopropyl)ammonium Hydroxide Inner Salt
• 3-(Hexadecyl-Dimethyl-Ammonio)Propane-1-Sulfonate
• hexadecyl-dimethyl-(3-sulfopropyl)ammonium
• 3-(Hexadecyl(dimethyl)-.lambda.~5~-azanyl)-1-propanesulfonic acid
• 3-(N,N-Dimethylpalmitylammonio)propanesulfonate,99%
• DTXCID1099850
• HDMAPS
• 3-(N-hexadecyl-N,N-dimethylammonium)propane sulfonate

• MDL： MFCD00036911
• Inchi： 1S/C21H45NO3S/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-19-22(2,3)20-18-21-26(23,24)25/h4-21H2,1-3H3
• InChI Key： TUBRCQBRKJXJEA-UHFFFAOYSA-N
• SMILES： S(C([H])([H])C([H])([H])C([H])([H])[N+](C([H])([H])[H])(C([H])([H])[H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])(=O)(=O)[O-]

Computed Properties

• Exact Mass: 391.31200
• Monoisotopic Mass: 391.312015
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 18
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 7.2
• Tautomer Count: nothing
• Topological Polar Surface Area: 65.6

Experimental Properties

• Color/Form: White crystalline powder
• Melting Point: 253-255 ºC
• Boiling Point: °Cat760mmHg
• Flash Point: Fahrenheit: 230 ° f
  Celsius: 110 ° c
  
• PSA: 65.58000
• LogP: 6.56020
• Conductivity: ≤10 μmho per cm at 24 °C (0.05 M aqueous solution)
• Solubility: Soluble in water.

3-(N,N-Dimethylpalmitylammonio)propanesulfonate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Safety Term：S26;S36
• Risk Phrases：R36/37/38
• Storage Condition：2-8°C

3-(N,N-Dimethylpalmitylammonio)propanesulfonate Customs Data

• HS CODE：2923900090
• Customs Data：

  China Customs Code:

  2923900090

  Overview:

  2923900090 Other quaternary ammonium salts and quaternary ammonium bases.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2923900090 other quaternary ammonium salts and hydroxides.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Related Categories

• Other Chemical additives Functional Additives
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Organosulfonic acids